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Compound of Interest

Compound Name: 6-Hexyltetrahydro-2H-pyran-2-one

Cat. No.: B1345184 Get Quote

Essential Safety and Handling Guide for 6-
Hexyltetrahydro-2H-pyran-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 6-
Hexyltetrahydro-2H-pyran-2-one (also known as δ-Undecalactone). Adherence to these

procedures is critical for ensuring laboratory safety and proper chemical management.

Chemical Identification and Hazards

Chemical Name: 6-Hexyltetrahydro-2H-pyran-2-one

Synonyms: δ-Undecalactone, 5-Undecanolide, 6-hexyloxan-2-one[1][2]

CAS Number: 710-04-3[2]

Appearance: Colorless to pale yellow liquid[3]

Hazards: While some sources indicate this chemical is not classified as hazardous, it is

prudent to treat it as an irritant.[2][3] All handling should be performed with caution, assuming

potential for skin and eye irritation, similar to other lactone compounds.[4]
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The following table summarizes the recommended personal protective equipment for various

laboratory operations involving 6-Hexyltetrahydro-2H-pyran-2-one.

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine Handling

& Transfer

Safety glasses

with side shields

or chemical

safety goggles.

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Standard

laboratory coat.

Not generally

required if

handled in a

well-ventilated

area.

Weighing &

Dispensing

Chemical safety

goggles.

Chemical-

resistant gloves.
Laboratory coat.

Handle in a

chemical fume

hood to avoid

inhalation of

vapors.[4]

Heating or

Generating

Aerosols

Chemical safety

goggles and a

face shield.

Chemical-

resistant gloves.

Chemical-

resistant apron

over a laboratory

coat.

Use within a

certified chemical

fume hood.

Spill Cleanup
Chemical safety

goggles.

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant apron

or suit.

Air-purifying

respirator with an

organic vapor

cartridge if spill is

large or in a

poorly ventilated

area.

Operational and Disposal Plans
Handling Procedures:

Ventilation: Always handle 6-Hexyltetrahydro-2H-pyran-2-one in a well-ventilated area. For

procedures with a higher risk of vapor or aerosol generation, a chemical fume hood is

mandatory.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1345184?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Tridecyltetrahydro_2H_pyran_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1345184?utm_src=pdf-body
https://www.echemi.com/produce/pr22070425712-6-hexyltetrahydro-2h-pyran-2-one.html
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Tridecyltetrahydro_2H_pyran_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoiding Contact: Take measures to prevent contact with skin and eyes.[3][5] In case of

contact, immediately flush the affected area with copious amounts of water.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.[4][5]

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: Absorb the spill using an inert material such as vermiculite, sand, or earth.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Disposal Protocol:

Do not dispose of 6-Hexyltetrahydro-2H-pyran-2-one or its waste down the drain or in regular

trash.[4] All waste, including the pure compound, solutions, and contaminated materials, must

be treated as hazardous waste.[4]

Segregation: Collect all waste containing this chemical in a dedicated, properly labeled, and

leak-proof container.[4]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "6-Hexyltetrahydro-2H-pyran-2-one".[4]

Storage of Waste: Store the sealed waste container in a designated and secure satellite

accumulation area, away from incompatible materials.[4]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]
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Caption: Workflow for handling and disposal of 6-Hexyltetrahydro-2H-pyran-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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